5-Bromo-N',2-dihydroxybenzene-1-carboximidamide

• Molecular Formula: C7H7BrN2O2
• Molecular Weight: 231.05 g/mol
• IUPAC Name: 5-bromo-N',2-dihydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H7BrN2O2/c8-4-1-2-6(11)5(3-4)7(9)10-12/h1-3,11-12H,(H2,9,10)
• InChI Key: KDPRUQLEFPWGFT-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C(=N/O)/N)O
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=NO)N)O

Description

5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide is a chemical compound with the molecular formula C7H7BrN2O2 and a molecular weight of 231.05 g/mol . This compound is primarily used for research purposes and is known for its unique structure, which includes a bromine atom and two hydroxyl groups attached to a benzene ring .

Preparation Methods

The synthesis of 5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide typically involves the reaction of 5-bromo-2-hydroxybenzoic acid with hydroxylamine hydrochloride under specific conditions . The reaction is carried out in the presence of a base, such as sodium hydroxide, and the product is purified using recrystallization techniques .

Chemical Reactions Analysis

5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones, which are important intermediates in organic synthesis.

Reduction: Reduction reactions can convert the nitro group to an amine group, leading to the formation of different derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups, such as alkyl or aryl groups, using common reagents like Grignard reagents.

Scientific Research Applications

5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins, leading to its biological effects . For example, it has been shown to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways .

Comparison with Similar Compounds

5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide can be compared with other similar compounds, such as:

5-Bromo-2-hydroxybenzamide: This compound has a similar structure but lacks the carboximidamide group.

2,5-Dihydroxybenzoic acid: This compound has two hydroxyl groups but does not contain the bromine atom.

5-Bromo-2-hydroxybenzoic acid: This compound is similar but lacks the carboximidamide group.

The uniqueness of 5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide lies in its specific combination of functional groups, which gives it distinct chemical and biological properties .